Cas no 62591-27-9 (5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, methyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, methyl ester
• CAS No: 62591-27-9
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 438944
• PubChem ID: 12308574
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, methyl ester
• methyl 2-amino-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• 62591-27-9
• DTXSID60487196

• Inchi： 1S/C6H7ClN2O2S/c1-11-5(10)4-3(2-7)9-6(8)12-4/h2H2,1H3,(H2,8,9)
• InChI Key： NCQMYOJJQIPYPB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)SC(N)=N1

Computed Properties

• Exact Mass: 205.99181
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21